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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089 Get Quote

Essential Safety and Handling Guide for
Aluminum Perchlorate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

aluminum perchlorate. Adherence to these procedures is essential for ensuring a safe

laboratory environment.

Hazard Identification and Quantitative Data
Aluminum perchlorate is a strong oxidizer that can intensify fires and cause severe skin and

eye burns.[1][2] It is crucial to handle this chemical with appropriate personal protective

equipment and to be aware of its incompatibilities.
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Parameter Value Source

GHS Hazard Statements

H272: May intensify fire;

oxidizerH314: Causes severe

skin burns and eye damage

[3][4]

NFPA 704 Rating
Health: 3Flammability:

0Instability: 2Special: OX
[1]

Occupational Exposure Limit

(as Al, soluble salts)
ACGIH TWA: 2 mg/m³ [1]

OSHA PEL (as Al, soluble

salts)
TWA: 2 mg/m³ [1]

Personal Protective Equipment (PPE)
When handling aluminum perchlorate, the following personal protective equipment is

mandatory to prevent exposure and ensure safety.
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Category Required PPE
Specifications and
Regulations

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

chemical apron, and

appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[1][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation occurs.

Follow OSHA respirator

regulations found in 29 CFR

1910.134.[1][5]

Operational Plan: Safe Handling and Storage
Handling:

Always use aluminum perchlorate in a well-ventilated area, preferably under a chemical

fume hood.[2][6]

Minimize dust generation and accumulation.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep away from heat, sparks, and open flames.[1][2]

Do not mix with combustible materials.[7]

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][5]

Store in a designated corrosives area.[1][2]

Keep away from combustible materials and incompatible substances such as strong

reducing agents.[1][6][7]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen.[1] Do not use mouth-to-mouth

resuscitation.[8] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[1] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Response:

In the event of a spill, follow the workflow outlined below.
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Aluminum Perchlorate Spill Response Workflow

Immediate Actions

Containment and Cleanup

Post-Cleanup

Alert personnel in the area
and evacuate if necessary

Remove all sources of ignition

Ensure adequate ventilation

Don appropriate PPE

Contain the spill with
inert absorbent material

Carefully sweep or vacuum
the spilled material

Place in a suitable, closed
container for disposal

Decontaminate the spill area
with soap and water

Report the incident to the
supervisor or EHS

Restock spill kit supplies

Click to download full resolution via product page

Caption: Workflow for handling an aluminum perchlorate spill.
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Disposal Plan
Dispose of aluminum perchlorate waste and contaminated materials in a suitable, closed,

and labeled hazardous waste container.

All disposal must be in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Do not dispose of aluminum perchlorate down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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